3-amino-N-(triethylsilyl)-1H-1,2,4-triazole-5-carboxamide

• CAS No.: 1207755-05-2
• Molecular Formula: C9H19N5OSi
• Molecular Weight: 241.37 g/mol
• IUPAC Name: 3-amino-N-triethylsilyl-1H-1,2,4-triazole-5-carboxamide
• InChI: InChI=1S/C9H19N5OSi/c1-4-16(5-2,6-3)14-8(15)7-11-9(10)13-12-7/h4-6H2,1-3H3,(H,14,15)(H3,10,11,12,13)
• InChI Key: MDZQXVMYUHBZRA-UHFFFAOYSA-N
• Canonical SMILES: CC[Si](CC)(CC)NC(=O)C1=NC(=NN1)N

Description

3-amino-N-(triethylsilyl)-1H-1,2,4-triazole-5-carboxamide is a useful research compound. Its molecular formula is C9H19N5OSi and its molecular weight is 241.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of 3-amino-1H-1,2,4-triazole-5-carboxamide (103 mg, 0.810 mol) in 1,2-dichloroethane (1.62 mL) treated at room temperature with 2,6-lutidine (283 μL, 2.43 mmol) and triethylsilyl trifluoromethanesulfonate (458 μL, 2.03 mmol). After 22 hours the reaction was heated at 50° C. and after 1.5 hours of heating the reaction was allowed to cool to room temperature. The reaction mixture was diluted with ethyl acetate (20 mL) and washed with water (25 mL), dried over magnesium sulfate, filtered, and evaporated to an oil which was flash chromatographed (silica gel, 0-10% ethyl acetate:hexane) to give the title compound as a white solid (130 mg).